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Compound of Interest

Compound Name: Diethyl 2-(2-cyanoethyl)malonate

Cat. No.: B094137 Get Quote

An In-depth Technical Guide on Diethyl 2-(2-cyanoethyl)malonate

This document provides core technical data on Diethyl 2-(2-cyanoethyl)malonate, a

compound relevant to professionals in research, science, and drug development. The

information is presented to facilitate easy access and comparison.

Physicochemical Properties
The fundamental molecular characteristics of Diethyl 2-(2-cyanoethyl)malonate are

summarized below. This data is essential for experimental design, stoichiometric calculations,

and analytical interpretations.

Property Value Citations

Molecular Formula C₁₀H₁₅NO₄ [1][2][3]

Molecular Weight 213.23 g/mol [1][3][4]

CAS Number 17216-62-5 [1][2][4]

Linear Formula NCCH₂CH₂CH(CO₂C₂H₅)₂

Density 1.078 g/mL at 25 °C (lit.) [3][4][5]

Boiling Point 115-118 °C at 2 mm Hg (lit.) [4][5]
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Structural Composition
The elemental composition of a molecule is a critical determinant of its chemical properties and

reactivity. The following diagram illustrates the logical relationship and count of each element

within the molecular formula of Diethyl 2-(2-cyanoethyl)malonate.
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Caption: Elemental composition of Diethyl 2-(2-cyanoethyl)malonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Diethyl 2-(2-cyanoethyl)malonate molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094137#diethyl-2-2-cyanoethyl-malonate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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